4-[(2-methyl-2-propen-1-yl)oxy]-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide

• IUPAC Name: 4-(2-methylprop-2-enoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C20H30N2O2/c1-14(2)13-24-17-9-7-15(8-10-17)18(23)21-16-11-19(3,4)22-20(5,6)12-16/h7-10,16,22H,1,11-13H2,2-6H3,(H,21,23)
• InChI Key: PFVXRPVOYCLFCG-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=CC=C(C=C1)C(=O)NC2CC(NC(C2)(C)C)(C)C
• Molecular Formula: C20H30N2O2
• Molecular Weight: 330.5 g/mol

Description

4-[(2-methyl-2-propen-1-yl)oxy]-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic benefits.

Mechanism of Action

The mechanism of action of 4-[(2-methyl-2-propen-1-yl)oxy]-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide involves the activation of the Nrf2 pathway, which is responsible for regulating the body's antioxidant response. This compound also inhibits the activity of NF-κB, a protein that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to reduce oxidative stress, inflammation, and cell proliferation. It also enhances the body's antioxidant defense system and protects against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(2-methyl-2-propen-1-yl)oxy]-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide in lab experiments is its ability to target multiple pathways involved in disease progression. However, one of the limitations is the lack of information on its toxicity and pharmacokinetics.

Future Directions

There are several future directions for the research on 4-[(2-methyl-2-propen-1-yl)oxy]-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide. These include exploring its potential use in the treatment of other diseases such as diabetes and cardiovascular diseases. Further studies are also needed to determine its toxicity and pharmacokinetics in humans.
In conclusion, this compound is a promising chemical compound that has potential therapeutic benefits. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable compound for scientific research. However, further studies are needed to determine its toxicity and pharmacokinetics in humans.

Synthesis Methods

The synthesis of 4-[(2-methyl-2-propen-1-yl)oxy]-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide involves the reaction of 4-aminobenzamide with 2,2,6,6-tetramethyl-4-piperidinol and 2-methyl-2-propen-1-ol in the presence of a catalyst. The resulting product is then purified using various methods such as chromatography or recrystallization.

Scientific Research Applications

The potential therapeutic benefits of 4-[(2-methyl-2-propen-1-yl)oxy]-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide have been explored in various scientific research studies. This compound has been found to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.